rac Bopindolol

• CAS No.: 62658-63-3
• Product Name: rac Bopindolol
• Molecular Formula: C23H28N2O3
• Molecular Weight: 380.5 g/mol
• IUPAC Name: [1-(tert-butylamino)-3-[(2-methyl-1H-indol-4-yl)oxy]propan-2-yl] benzoate
• Standard InChI: InChI=1S/C23H28N2O3/c1-16-13-19-20(25-16)11-8-12-21(19)27-15-18(14-24-23(2,3)4)28-22(26)17-9-6-5-7-10-17/h5-13,18,24-25H,14-15H2,1-4H3
• Standard InChIKey: UUOJIACWOAYWEZ-UHFFFAOYSA-N
• SMILES: CC1=CC2=C(N1)C=CC=C2OCC(CNC(C)(C)C)OC(=O)C3=CC=CC=C3
• Canonical SMILES: CC1=CC2=C(N1)C=CC=C2OCC(CNC(C)(C)C)OC(=O)C3=CC=CC=C3
• Melting Point: 152–153 [malonate salt]; 152-153°C
• Physical Description: Solid
• Description: Bopindolol, also known as sandonorm, belongs to the class of organic compounds known as benzoic acid esters. These are ester derivatives of benzoic acid. Bopindolol is a drug which is used for the management of hypertension, edema, ventricular tachycardias, and atrial fibrillation. Bopindolol exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Bopindolol has been detected in multiple biofluids, such as urine and blood. Within the cell, bopindolol is primarily located in the membrane (predicted from logP). In humans, bopindolol is involved in the bopindolol action pathway.; Bopindolol (INN) is an ester prodrug for the beta blocker [pindolol].; 1-(tert-butylamino)-3-[(2-methyl-1H-indol-4-yl)oxy]propan-2-yl benzoate is a methylindole that is 2-methyl-1H-indol-4-ol in which the hydrogen of the hydroxy group is replaced by a 2-(benzoyloxy)-3-(tert-butylamino)propyl group. It is a methylindole, a secondary amino compound, an aromatic ether and a benzoate ester.
• Solubility: 3.3 mg/ml (malonate salt)
• Synonyms: 1-[(1,1-Dimethylethyl)amino]-3-[(2-methyl-1H-indol-4-yl)oxy]-2-propanol 2-Benzoate; (±)-1-[(1,1-Dimethylethyl)amino]-3-[(2-methyl-1H-indol-4-yl)oxy]-2-propanol Benzoate (Ester); (±)-Bopindolol
• PubChem Compound: 44112
• Last Modified: Nov 11 2021